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Cat. No.: B569050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dithiodesmethylcarbodenafil is a structural analogue of sildenafil, a potent

phosphodiesterase type 5 (PDE-5) inhibitor.[1] As an undeclared ingredient in dietary

supplements, it poses a significant health risk. Accurate and sensitive analytical methods are

crucial for its detection and quantification to ensure consumer safety and support regulatory

actions. High-resolution mass spectrometry (HRMS) coupled with liquid chromatography (LC)

offers the necessary selectivity and sensitivity for the analysis of

Dithiodesmethylcarbodenafil in complex matrices.[2][3] This document provides detailed

application notes and protocols for the analysis of Dithiodesmethylcarbodenafil using LC-

HRMS.

Molecular Information

Compound Molecular Formula Exact Mass (Da)
Molecular Weight (
g/mol )

Dithiodesmethylcarbo

denafil
C23H30N6OS2 470.19225195 470.65
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Source: PubChem CID 109374038[4], SRIRAMCHEM[1]

Experimental Protocols
Protocol 1: Sample Preparation of Dietary Supplements
This protocol is designed for the extraction of Dithiodesmethylcarbodenafil from solid dietary

supplements such as tablets and capsules.[2]

Materials:

Acetonitrile (HPLC grade)

Deionized water

Centrifuge tubes (15 mL)

Analytical balance

Sonicator

Vortex mixer

Syringe filters (0.22 µm)

Autosampler vials

Procedure:

Homogenize the solid supplement sample (e.g., tablets or capsules) into a fine powder.

Accurately weigh 0.10 g of the homogenized powder into a 15 mL centrifuge tube.

Add 4.0 mL of a 1:1 (v/v) mixture of acetonitrile and water to the tube.

Vortex the mixture thoroughly to ensure the powder is fully wetted.

Sonicate the sample for 30 minutes to facilitate the extraction of the analyte.

Centrifuge the sample at 4000 rpm for 10 minutes to pellet the solid material.
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Carefully collect the supernatant.

Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

The sample is now ready for LC-HRMS analysis.

Protocol 2: High-Resolution Mass Spectrometry
Analysis
This protocol outlines the conditions for the chromatographic separation and mass

spectrometric detection of Dithiodesmethylcarbodenafil. The parameters are based on

established methods for PDE-5 inhibitors.[2]

Instrumentation:

UHPLC system coupled to a high-resolution mass spectrometer (e.g., Q-Exactive, Orbitrap,

or Q-TOF).

Chromatographic Conditions:

Parameter Value

Column Waters BEH C18 (100 mm × 2.1 mm, 1.7 µm)

Mobile Phase A
10 mM ammonium formate and 0.1% formic

acid in water

Mobile Phase B
10 mM ammonium formate and 0.1% formic

acid in 1:1 (v/v) acetonitrile:methanol

Gradient

0-5 min, 2% B; 5-15 min, 2-40% B; 15-22 min,

40-95% B; 22-25 min, 95% B; 25-26 min, 95-2%

B; 26-29 min, 2% B

Flow Rate 0.3 mL/min

Injection Volume 10 µL

Column Temperature 40°C
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HRMS Conditions:

Parameter Value

Ionization Mode Positive Electrospray Ionization (ESI+)

Scan Mode
Full Scan followed by data-dependent MS/MS

(dd-MS2)

Full Scan Range m/z 100-1000

Resolution 70,000 FWHM

dd-MS2 Resolution 17,500 FWHM

Collision Energy
Normalized Collision Energy (NCE) stepped at

20, 30, 40

Precursor Ion [M+H]+ = 471.2000

Data Presentation
Table 1: Quantitative Method Performance for Related PDE-5 Inhibitors

The following table summarizes the typical performance of LC-HRMS methods for the

quantification of various PDE-5 inhibitors in dietary supplements. These values can be used as

a benchmark for the validation of a method for Dithiodesmethylcarbodenafil.

Parameter Sildenafil Tadalafil Vardenafil

Linearity Range (ng/g) 50 - 2000 50 - 2000 50 - 2000

Correlation Coefficient

(r²)
>0.99 >0.99 >0.99

LOD (ng/g) 1 - 25 1 - 25 1 - 25

LOQ (ng/g) 50 50 50

Accuracy (%) 85 - 115 85 - 115 85 - 115

Precision (% CV) < 15 < 15 < 15
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Source: Strano-Rossi et al., 2015[2]
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Caption: Mechanism of action of Dithiodesmethylcarbodenafil as a PDE-5 inhibitor.
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Caption: Workflow for the analysis of Dithiodesmethylcarbodenafil in dietary supplements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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